| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | P-744N-10mg |
Diethofencarb |
87130-20-9 | 10mg |
¥ 494 | 2021-07-07 | ||
| TRC | D441905-250mg |
Diethofenacarb |
87130-20-9 | 250mg |
$ 82.00 | 2023-09-07 | ||
| TRC | D441905-1g |
Diethofenacarb |
87130-20-9 | 1g |
$ 121.00 | 2023-09-07 | ||
| TRC | D441905-5g |
Diethofenacarb |
87130-20-9 | 5g |
$190.00 | 2023-05-18 | ||
| TRC | D441905-25g |
Diethofenacarb |
87130-20-9 | 25g |
$ 265.00 | 2023-09-07 | ||
| TRC | D441905-100g |
Diethofenacarb |
87130-20-9 | 100g |
$420.00 | 2023-05-18 | ||
| Alichem | A019112258-1g |
Isopropyl (3,4-diethoxyphenyl)carbamate |
87130-20-9 | 95% | 1g |
$433.65 | 2023-08-31 | |
| Alichem | A019112258-5g |
Isopropyl (3,4-diethoxyphenyl)carbamate |
87130-20-9 | 95% | 5g |
$1448.37 | 2023-08-31 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 34087-100MG |
87130-20-9 | 100MG |
￥1939.76 | 2023-01-15 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 04342-50MG |
Diethofenacarb |
87130-20-9 | reference material | 50MG |
1044.83 | 2021-05-13 |
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Diethofenacarb (CAS No. 87130-20-9) is a synthetic carbamate compound that has gained significant attention in the field of agricultural chemistry due to its efficacy as a pesticide. This compound, also known by its systematic name N,N-diethyl-2-methylphenylcarbamate, is characterized by its ability to control a wide range of pests, including insects and mites, without causing significant harm to the environment or non-target organisms.
The chemical structure of Diethofenacarb is composed of a carbamate functional group attached to an aromatic ring, which contributes to its high biological activity. The N,N-diethyl substituents on the carbamate group enhance its solubility and stability, making it suitable for various agricultural applications. Recent studies have shown that Diethofenacarb exhibits low toxicity to mammals and birds, which is a crucial factor in its widespread use in pest management programs.
In terms of its mechanism of action, Diethofenacarb primarily targets the nervous system of pests. It acts as an acetylcholinesterase inhibitor, disrupting the normal transmission of nerve impulses and leading to paralysis and death of the target organisms. This mode of action is similar to other carbamate pesticides but with enhanced selectivity and reduced environmental impact. The compound's ability to selectively target pests while sparing beneficial insects and other non-target organisms makes it a valuable tool in integrated pest management (IPM) strategies.
The development and use of Diethofenacarb have been driven by the need for more sustainable and environmentally friendly pest control solutions. Traditional pesticides often have broad-spectrum effects, leading to unintended consequences such as the decline of pollinator populations and the contamination of water sources. In contrast, Diethofenacarb has been shown to have minimal impact on these critical ecosystem components. Studies conducted in various agricultural settings have demonstrated that Diethofenacarb-treated crops maintain high yields while preserving biodiversity.
The application methods for Diethofenacarb are diverse and flexible, allowing farmers to tailor their pest management strategies to specific needs. It can be applied as a foliar spray, soil drench, or seed treatment, depending on the target pest and crop type. The compound's stability under different environmental conditions ensures consistent performance across a wide range of climates and soil types. Additionally, its compatibility with other pesticides and fertilizers allows for integrated application regimens that optimize crop health and productivity.
In recent years, research has focused on optimizing the formulation and delivery systems for Diethofenacarb. Nanotechnology has emerged as a promising approach to enhance the efficacy and reduce the environmental impact of this compound. Nanoparticle formulations can improve the bioavailability and targeted delivery of Diethofenacarb, leading to more effective pest control with lower application rates. This not only reduces costs for farmers but also minimizes the potential for environmental contamination.
The safety profile of Diethofenacarb has been extensively evaluated through numerous toxicological studies. These studies have consistently shown that the compound has low acute toxicity when applied according to recommended guidelines. Chronic exposure studies have also indicated that Diethofenacarb does not pose significant long-term health risks to humans or animals when used properly. However, as with any chemical product, it is essential to follow best practices for storage, handling, and application to ensure safety.
The regulatory status of Diethofenacarb varies by country but generally reflects its favorable safety profile and effectiveness as a pesticide. In many regions, it is approved for use in various crops, including fruits, vegetables, cereals, and ornamental plants. Regulatory agencies continue to monitor the use of Diethofenacarb through ongoing risk assessments to ensure that it remains a safe and effective tool in pest management.
In conclusion, Diethofenacarb (CAS No. 87130-20-9) represents a significant advancement in the field of agricultural chemistry. Its unique combination of high efficacy, low toxicity, and environmental compatibility makes it an ideal choice for modern pest management programs. As research continues to uncover new applications and formulations for this compound, its role in sustainable agriculture is likely to expand further.
